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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Silandrone, also known as testosterone 17β-trimethylsilyl ether, is a synthetic anabolic-

androgenic steroid (AAS) and a prodrug of testosterone. Developed in the 1960s, its unique

chemical modification—the addition of a trimethylsilyl ether group at the 17β-position of the

testosterone molecule—confers distinct pharmacokinetic properties. Notably, silandrone
exhibits oral activity and a significantly prolonged duration of action compared to its parent

compound, testosterone, and its short-chain esters like testosterone propionate. This document

provides a comprehensive technical overview of silandrone, focusing on its mechanism of

action, metabolism, and the experimental methodologies used to characterize its activity.

Introduction
Testosterone, the primary male sex hormone, has therapeutic applications but is limited by poor

oral bioavailability and a short biological half-life due to rapid first-pass metabolism in the liver.

Prodrug strategies, such as esterification, have been employed to improve its pharmacokinetic

profile. Silandrone represents an alternative approach, utilizing a silyl ether linkage to

temporarily mask the 17β-hydroxyl group of testosterone. This modification enhances its

lipophilicity and protects it from rapid degradation, allowing for oral administration and

sustained release of the active hormone. Upon administration, silandrone is designed to

undergo hydrolysis to release testosterone, which then exerts its physiological effects through

the androgen receptor.
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Chemical and Physical Properties
Silandrone is a derivative of testosterone with a trimethylsilyl group attached via an ether

linkage at the C17β position.

Property Value

IUPAC Name

(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-17-

(trimethylsilyloxy)-1,2,6,7,8,9,11,12,14,15,16,17-

dodecahydrocyclopenta[a]phenanthren-3-one

Synonyms
Testosterone 17β-trimethylsilyl ether, 17β-

(trimethylsiloxy)androst-4-en-3-one, SC-16148

Molecular Formula C₂₂H₃₆O₂Si

Molecular Weight 360.61 g/mol

CAS Number 5055-42-5

Mechanism of Action and Metabolism
Silandrone functions as a prodrug, meaning it is biologically inactive in its initial form and

requires metabolic conversion to the active therapeutic agent, testosterone.[1]

Conversion to Testosterone
The primary step in silandrone's mechanism of action is the hydrolysis of the 17β-trimethylsilyl

ether bond to release free testosterone. This enzymatic or chemical cleavage is believed to

occur in vivo, allowing for the gradual release of the active hormone. The trimethylsilyl group

serves as a protective moiety, enhancing the compound's stability and resistance to first-pass

metabolism.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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